![molecular formula C24H23BrN2O5 B279707 1-{3-[(4-Bromophenoxy)methyl]-4-methoxybenzoyl}-4-(2-furoyl)piperazine](/img/structure/B279707.png)
1-{3-[(4-Bromophenoxy)methyl]-4-methoxybenzoyl}-4-(2-furoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{3-[(4-Bromophenoxy)methyl]-4-methoxybenzoyl}-4-(2-furoyl)piperazine, also known as BMBF, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-{3-[(4-Bromophenoxy)methyl]-4-methoxybenzoyl}-4-(2-furoyl)piperazine is not fully understood, but studies have shown that it acts by inhibiting the activity of certain enzymes and signaling pathways that are involved in cell growth and survival. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a promising mechanism for the development of new anti-cancer drugs.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. Studies have shown that it can inhibit the growth and proliferation of cancer cells, induce apoptosis, and decrease the expression of certain genes involved in cancer progression. This compound has also been shown to have neuroprotective effects, such as reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-{3-[(4-Bromophenoxy)methyl]-4-methoxybenzoyl}-4-(2-furoyl)piperazine is its potent anti-tumor activity, which makes it a promising candidate for the development of new anti-cancer drugs. This compound also has neuroprotective effects, which could be useful in the development of new treatments for neurological disorders. However, one limitation of this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 1-{3-[(4-Bromophenoxy)methyl]-4-methoxybenzoyl}-4-(2-furoyl)piperazine. One area of focus is on the development of new anti-cancer drugs based on the structure and mechanism of action of this compound. Researchers are also investigating the potential applications of this compound in the treatment of other diseases, such as neurological disorders and infectious diseases. Additionally, there is ongoing research on improving the synthesis method of this compound to increase yields and purity of the compound.
Synthesis Methods
The synthesis of 1-{3-[(4-Bromophenoxy)methyl]-4-methoxybenzoyl}-4-(2-furoyl)piperazine involves the reaction of 1-(4-bromophenyl)-3-chloropropan-2-ol with 4-methoxybenzoyl chloride in the presence of triethylamine. The resulting compound is then reacted with 2-furoyl chloride and piperazine to yield this compound. This method has been optimized to achieve high yields and purity of the compound.
Scientific Research Applications
1-{3-[(4-Bromophenoxy)methyl]-4-methoxybenzoyl}-4-(2-furoyl)piperazine has been studied extensively for its potential applications in various fields. One of the main areas of research is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has potent anti-tumor activity and can induce cell death in cancer cells. This compound has also been studied for its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C24H23BrN2O5 |
---|---|
Molecular Weight |
499.4 g/mol |
IUPAC Name |
[3-[(4-bromophenoxy)methyl]-4-methoxyphenyl]-[4-(furan-2-carbonyl)piperazin-1-yl]methanone |
InChI |
InChI=1S/C24H23BrN2O5/c1-30-21-9-4-17(15-18(21)16-32-20-7-5-19(25)6-8-20)23(28)26-10-12-27(13-11-26)24(29)22-3-2-14-31-22/h2-9,14-15H,10-13,16H2,1H3 |
InChI Key |
IBCRXVPPTQLGSM-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3=CC=CO3)COC4=CC=C(C=C4)Br |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3=CC=CO3)COC4=CC=C(C=C4)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.